Cas no 23245-25-2 (1-phenylpiperazine benzoate (1:1))
23245-25-2 structure
Product Name:1-phenylpiperazine benzoate (1:1)
CAS No:23245-25-2
MF:C17H20N2O2
MW:284.352904319763
CID:1416501
PubChem ID:258096
Update Time:2025-04-20
1-phenylpiperazine benzoate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-phenylpiperazine benzoate (1:1)
- benzoic acid,1-phenylpiperazine
- DTXSID00293011
- NSC86805
- SCHEMBL3424663
- 1-phenylpiperazine benzoate(1:1)
- 23245-25-2
- NSC-86805
-
- Inchi: 1S/C10H14N2.C7H6O2/c1-2-4-10(5-3-1)12-8-6-11-7-9-12;8-7(9)6-4-2-1-3-5-6/h1-5,11H,6-9H2;1-5H,(H,8,9)
- InChI Key: QIEWJCLJHZVHBD-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)=O.N1(C2C=CC=CC=2)CCNCC1
Computed Properties
- Exact Mass: 284.1526
- Monoisotopic Mass: 284.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.124
- Melting Point: 98-99 °C
- Boiling Point: 287.2°C at 760 mmHg
- Flash Point: 138.3°C
- PSA: 52.57
1-phenylpiperazine benzoate (1:1) Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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